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Compound of Interest

Compound Name: Lyso Flipper-TR 29

Cat. No.: B12386887

Ensuring the safe and compliant disposal of laboratory reagents is paramount for both
environmental protection and personnel safety. This document provides essential procedural
guidance for the proper disposal of Lyso Flipper-TR 29, a fluorescent probe used for imaging
lysosomal membrane tension. Adherence to these protocols is critical for maintaining a safe
research environment.

Lyso Flipper-TR 29 is typically supplied as a solid and dissolved in dimethyl sulfoxide (DMSO)
for experimental use.[1] The disposal procedure must therefore account for both the fluorescent
probe and the solvent. While a specific Safety Data Sheet (SDS) for Lyso Flipper-TR 29 is not
publicly available, the SDS for the closely related Lyso Flipper-TR (SC022) and general
guidelines for DMSO waste provide a comprehensive framework for its disposal.[2]

Disposal Protocol Summary

The fundamental principle for the disposal of Lyso Flipper-TR 29 and its solutions is to treat it
as hazardous chemical waste. All waste materials, including the probe itself, solutions
containing the probe, and contaminated labware, must be collected and disposed of in
accordance with local, national, and institutional regulations.[1][2] Sink disposal is not an
appropriate method for this type of chemical waste.[3]
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Waste Type

Disposal Container

Labeling
Requirements

Storage and Final
Disposal

Unused/Expired Lyso
Flipper-TR 29 (Solid)

Original vial, placed in

a sealed, labeled bag.

"Hazardous Waste,"
"Lyso Flipper-TR 29,"
and any other
identifiers required by

your institution.

Store in a designated
hazardous waste

area.

Lyso Flipper-TR 29 in
DMSO Solution

Labeled, sealed, and
compatible hazardous
waste container for

organic solvents.[4]

"Hazardous Waste,"
"Lyso Flipper-TR 29 in
DMSO," and the
approximate

concentration.

Store in a designated
hazardous waste
area, such as a
flammable storage
cabinet.[4]

Contaminated Solid
Waste (e.g., pipette

tips, gloves, vials)

Designated, sealed
solid waste container
or bag.[4]

"Hazardous Waste,"
"DMSO-Contaminated
Solid Waste," and a
list of any other

hazardous solutes.[4]

Store in a designated
hazardous waste

accumulation area.[4]

Step-by-Step Disposal Procedures

The proper disposal of Lyso Flipper-TR 29 involves a systematic approach to waste

segregation and collection. The following workflow outlines the necessary steps for safe

handling and disposal.
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Figure 1. Workflow for the proper disposal of Lyso Flipper-TR 29 and associated waste.
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Experimental Protocols Cited

While this document focuses on disposal, it is important to note that the handling of Lyso
Flipper-TR 29 during experimentation directly impacts waste generation. For detailed
experimental protocols, including the preparation of stock solutions, researchers should refer to
the product information provided by the supplier.[1] Typically, a 1 mM stock solution is prepared
by dissolving the solid probe in anhydrous DMSO.[1]

Safety Precautions

When handling Lyso Flipper-TR 29 and its DMSO solutions, appropriate personal protective
equipment (PPE) should be worn, including gloves, a lab coat, and safety goggles.[2] All
handling of DMSO waste should be conducted within a certified laboratory chemical fume hood
to prevent the inhalation of vapors.[4] It is also crucial to prevent DMSO-containing waste from
coming into contact with strong oxidizing agents, acids, and bases.[4] In the event of a spill,
absorb the material with an inert dry substance and place it in a double bag for disposal as dry
waste.[3]

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
Lyso Flipper-TR 29, contributing to a culture of safety and environmental stewardship within
the laboratory. Always consult your institution's Environmental Health & Safety (EH&S)
department for specific guidance and requirements.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Lyso
Flipper-TR 29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386887#lyso-flipper-tr-29-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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